Cas no 72581-32-9 (3-CYCLOHEXENE-1-METHANOL))

3-CYCLOHEXENE-1-METHANOL) structure
3-CYCLOHEXENE-1-METHANOL) structure
Product Name:3-CYCLOHEXENE-1-METHANOL)
CAS No:72581-32-9
MF:C7H12O
MW:112.169582366943
CID:977354
Update Time:2024-03-06

3-CYCLOHEXENE-1-METHANOL) Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexen-1-ylmethanol
    • 4-HYDROXYMETHYL-CYCLOHEXEN
    • 3-CYCLOHEXENE-1-METHANOL)
    • Inchi: 1S/C7H12O/c8-6-7-4-2-1-3-5-7/h1-2,7-8H,3-6H2
    • InChI Key: VEIYJWQZNGASMA-UHFFFAOYSA-N
    • SMILES: C(C1CCC=CC1)O

Computed Properties

  • Exact Mass: 112.08886
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 86.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3

Experimental Properties

  • PSA: 20.23
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司